Cas no 1344373-23-4 (3-(oxan-4-yl)prop-2-ynoic acid)

• Product Name: 3-(oxan-4-yl)prop-2-ynoic acid
• CAS No: 1344373-23-4
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 4591112
• PubChem ID: 64535189
• Update Time: 2025-05-19

3-(oxan-4-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(oxan-4-yl)prop-2-ynoic acid
• 2-Propynoic acid, 3-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C8H10O3/c9-8(10)2-1-7-3-5-11-6-4-7/h7H,3-6H2,(H,9,10)
• InChI Key： JIYZTYVNTDNDHG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1CCOCC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 317.4±31.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(oxan-4-yl)prop-2-ynoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(oxan-4-yl)prop-2-ynoic acid

Professional Introduction to 3-(oxan-4-yl)prop-2-ynoic acid (CAS No. 1344373-23-4)

3-(oxan-4-yl)prop-2-ynoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1344373-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an alkyne functional group with an oxane ring, presents a promising scaffold for the development of novel therapeutic agents. The oxane ring, a five-membered heterocyclic ether, introduces rigidity and specific steric constraints, while the prop-2-ynoic acid moiety provides a versatile platform for further chemical modifications. Such structural features make it an attractive candidate for exploring new pharmacophores and mechanisms of action.

The significance of 3-(oxan-4-yl)prop-2-ynoic acid lies in its potential applications across multiple domains of medicinal chemistry. The alkyne group (C≡C) is particularly valuable for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Sonogashira couplings, which are widely employed in constructing complex molecular architectures. These reactions enable the facile introduction of diverse substituents, enhancing the compound's utility in drug design. Additionally, the carboxylic acid functionality (-COOH) offers possibilities for salt formation and further derivatization, broadening its scope in medicinal chemistry applications.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active molecules. The oxane ring, in particular, is found in several natural products and pharmaceuticals known for their pharmacological properties. For instance, derivatives of oxanes have been explored for their antimicrobial, anti-inflammatory, and even anticancer activities. The incorporation of an oxane ring into 3-(oxan-4-yl)prop-2-ynoic acid not only confers structural stability but also influences electronic and steric properties, which are critical determinants of biological activity. This makes the compound a compelling candidate for structure-based drug design.

One of the most exciting aspects of 3-(oxan-4-yl)prop-2-ynoic acid is its potential as a building block for the synthesis of more complex molecules. Researchers have leveraged its unique structure to develop novel analogs with tailored biological activities. For example, recent studies have demonstrated its utility in generating inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The alkyne moiety has been particularly instrumental in these efforts, allowing for precise functionalization at multiple positions to optimize potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of advanced synthetic methodologies in drug discovery. 3-(oxan-4-yl)prop-2-ynoic acid exemplifies this trend by serving as a precursor in multi-step synthetic routes that highlight modern catalytic strategies. Transition-metal-catalyzed reactions, especially those involving palladium and copper catalysts, have been pivotal in modifying this compound into more intricate structures. These advances not only streamline the synthesis process but also open doors to exploring previously inaccessible chemical space.

The versatility of 3-(oxan-4-yl)prop-2-ynoic acid extends beyond its role as a synthetic intermediate. It has also been investigated as a potential scaffold for developing chiral drugs, where stereochemistry plays a crucial role in biological activity. The presence of both an alkyne and an oxane ring provides multiple points for asymmetric functionalization, enabling the creation of enantiomerically pure compounds with enhanced therapeutic efficacy.

Recent breakthroughs in computational chemistry have further accelerated the exploration of 3-(oxan-4-yl)prop-2-ynoic acid's potential applications. Molecular modeling studies have helped predict how this compound might interact with biological targets at the molecular level. These insights are invaluable for guiding experimental efforts and optimizing drug-like properties such as solubility, permeability, and metabolic stability. By integrating experimental data with computational predictions, researchers can more efficiently navigate the complex landscape of drug discovery.

The development of novel methodologies for synthesizing complex organic molecules remains a cornerstone of modern chemical research. 3-(oxan-4-yl)prop-2-ynoic acid has emerged as a key intermediate in several innovative synthetic strategies that push the boundaries of what is possible in medicinal chemistry. For instance, photoredox catalysis has been employed to introduce functional groups across both the alkyne and oxane moieties with high precision. Such advancements underscore the compound's significance as a tool for exploring new synthetic frontiers.

As our understanding of disease mechanisms grows more sophisticated, so too does our need for innovative therapeutic solutions. 3-(oxan-4-ylyl)-propnoic acid, with its unique structural features, continues to be explored as a potential therapeutic agent or tool compound that could accelerate future drug discovery efforts across various therapeutic areas including oncology, neuroscience,and immunology, among others.. Its ability to serve multiple roles—structural scaffold, synthetic intermediate,and pharmacophore—makes it an indispensable asset in modern pharmaceutical research.